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Compound of Interest

Compound Name: Nvp-clr457

Cat. No.: B11930046 Get Quote

Application Notes and Protocols for NVP-
CLR457
A Guide for Researchers, Scientists, and Drug
Development Professionals
These application notes provide detailed protocols for the preparation of NVP-CLR457 stock

solutions for in vitro and in vivo experiments. NVP-CLR457 is a potent, orally active, and

balanced pan-class I phosphoinositide 3-kinase (PI3K) inhibitor with demonstrated antitumor

activity.[1][2][3] It is a valuable tool for studying the PI3K/AKT/mTOR signaling pathway, which

is frequently dysregulated in cancer.[4][5][6]

Physicochemical and Inhibitory Properties of NVP-
CLR457
A summary of the key quantitative data for NVP-CLR457 is presented in the table below. This

information is critical for accurate preparation of stock solutions and for designing experiments.
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Property Value Source

Molecular Weight 455.39 g/mol [2]

CAS Number 1453082-52-4 [1][2]

Formula C18H20F3N7O4 [2]

Solubility (DMSO) 91 mg/mL (199.82 mM) [2]

Solubility (Ethanol) 3 mg/mL [2]

Solubility (Water) Insoluble [2]

IC50 (PI3Kα) 12 ± 1.5 nM [2]

IC50 (PI3Kβ) 8.3 ± 1.0 nM [2]

IC50 (PI3Kδ) 8.3 ± 2.0 nM [2]

IC50 (PI3Kγ) 230 ± 31 nM [2]

Protocols for Stock Solution Preparation
Proper preparation and storage of stock solutions are essential for obtaining reproducible

experimental results. It is recommended to use fresh, anhydrous DMSO for reconstitution as

moisture can reduce the solubility of NVP-CLR457.[2]

High-Concentration Stock Solution for In Vitro Use (e.g.,
10 mM in DMSO)
This protocol describes the preparation of a high-concentration stock solution suitable for

further dilution in cell culture media.

Materials:

NVP-CLR457 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated pipette

Procedure:

Calculate the required mass of NVP-CLR457:

For 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 455.39 g/mol * (1000 mg / 1 g) = 4.55

mg

Weighing:

Carefully weigh out 4.55 mg of NVP-CLR457 powder and transfer it to a sterile

microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the NVP-CLR457 powder.

Vortex or sonicate briefly until the powder is completely dissolved. Visually inspect the

solution to ensure there are no undissolved particles.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can

degrade the compound.[2]

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[2]

Working Solution for In Vivo Formulation
This protocol provides an example of how to prepare a formulation suitable for oral

administration in animal models. The final concentration and vehicle composition may need to

be optimized based on the specific experimental design.
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Materials:

NVP-CLR457 stock solution in DMSO (e.g., 91 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween 80

Sterile deionized water (ddH2O) or saline

Sterile tubes for mixing

Procedure (for 1 mL of a 4.55 mg/mL solution):

Initial Dilution in DMSO:

Prepare a clarified stock solution of NVP-CLR457 in DMSO. For this example, we will use

the maximum solubility of 91 mg/mL.

Formulation:

In a sterile tube, add 50 µL of the 91 mg/mL NVP-CLR457 DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.

Add 50 µL of Tween 80 to the mixture and mix until clear.

Add 500 µL of ddH2O to bring the final volume to 1 mL. Mix thoroughly.

Administration:

The resulting mixed solution should be used immediately for optimal results.[2]

Signaling Pathway and Experimental Workflow
NVP-CLR457 exerts its effect by inhibiting the PI3K pathway, a critical signaling cascade

involved in cell growth, proliferation, and survival.
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Caption: The PI3K/AKT/mTOR signaling pathway and the inhibitory action of NVP-CLR457.

The following diagram illustrates the general workflow for preparing NVP-CLR457 stock

solutions for experimental use.
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Caption: Workflow for preparing NVP-CLR457 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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